Cas no 2051-60-7 (2-Chlorobiphenyl)

• Product Name: 2-Chlorobiphenyl
• CAS No: 2051-60-7
• MF: C₁₂H₉Cl
• MW: 188.65286231041
• MDL: MFCD00013626
• CID: 271777
• PubChem ID: 24861846
• Update Time: 2025-08-04

2-Chlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1,1'-biphenyl
• 2-MONOCHLOROBIPHENYL
• 2-PCB
• BALLSCHMITER NO 1
• BZNO 1
• O-CHLOROBIPHENYL
• O-CHLORODIPHENYL
• PCB NO 1
• 1-Chloro-2-phenylbenzene
• 2-chloro-1,1’-biphenyl
• 2-chloro-bipheny
• 2-Chlorodiphenyl
• Biphenyl, 2-chloro-
• PCB 1
• ORTHO-CHLOROBIPHENYL
• 2-Chlorobiphenyl, 2-PCB
• 2-Chlorobiphenyl
• 1,1'-Biphenyl,2-chloro-
• 2-Chlorobiphenyl Solution
• Congener Calibration Mix #6
• Congener Set
• DCMA-PCB Isomer Mixture
• DIN 38407-3 PCB PWDM Mix
• Method 1668A -Combined Congener Standard
• Method 525 - Mix 2
• PCB Congener Mix #1
• PCB Congeners Mix
• PCB Congeners Mixture
• PCB Isomer Calibration Mix
• 2-chloro-biphenyl
• Chlorobiphenyl
• mono-chlorobiphenyl
• o-Cl-C6H4-Ph
• PCB
• PCB No 1,2-PCB
• SIM Solution
• NSC 67354
• 27323-18-8
• Diphenylchloride
• NSC-67354
• PCB No. 1
• 1,1'-Biphenyl, chloro-
• CHEMBL191745
• 2-Chlorbiphenyl
• 1,1'-Biphenyl, 2-chloro-
• Chloro-1,1'-biphenyl
• PCB No. 1 10 microg/mL in Isooctane
• Q22137046
• 9XW97A4F4F
• EINECS 248-405-3
• 2051-60-7
• Chlorodwufenol [Polish]
• Monochlorobiphenyl
• A814630
• Chlorodiphenyl
• 2-chloro-1,1''-biphenyl
• 2E08SP4D3P
• SCHEMBL170230
• CAA05160
• PS-8430
• LAXBNTIAOJWAOP-UHFFFAOYSA-
• PCB No 1, analytical standard
• 2-Chlorobiphenyl 2-PCB
• Biphenyl, chloro-
• UNII-2E08SP4D3P
• Chlorodwufenol
• WLN: GR BR
• J-013376
• MFCD00013626
• EINECS 218-125-6
• DTXCID4020298
• UNII-9XW97A4F4F
• 2-CHLORODIPHENYL-2',3',4',5',6'-D5
• NSC67354
• DTXSID6040298
• CCRIS 9343
• Arochlor-1254
• FT-0611676
• BDBM50159252
• AKOS015890249
• NS00009139
• CHEBI:34269
• InChI=1/C12H9Cl/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H
• 1-chloranyl-2-phenyl-benzene
• AROCLOR 1232
• A10231
• DB-028008

• MDL： MFCD00013626
• Inchi： 1S/C12H9Cl/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H
• InChI Key： LAXBNTIAOJWAOP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.03900
• Monoisotopic Mass: 188.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: powder
• Density: 1.1499 g/cm3 (32.5 ºC)
• Melting Point: <40 ºC
• Boiling Point: 274 ºC
• Flash Point: 115.9±8.6 ºC,
• Refractive Index: 1.5830 (estimate)
• Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 4.00700

2-Chlorobiphenyl Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H373,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3432 9 / PGII
• WGK Germany：3
• Hazard Category Code： R33;R50/53
• Safety Instruction： S60;S61
• RTECS：DV2065000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Risk Phrases：R33
• Packing Group：III
• Safety Term：9
• Storage Condition：Low temperature, ventilation and drying in warehouse

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Chlorobiphenyl

2-Chlorobiphenyl (CAS No. 2051-60-7): An Overview of Its Properties, Applications, and Recent Research

2-Chlorobiphenyl (CAS No. 2051-60-7) is a chlorinated biphenyl compound that has garnered significant attention in the fields of chemistry, environmental science, and materials science. This compound is characterized by its unique molecular structure, which consists of two benzene rings connected by a single bond, with a chlorine atom attached to one of the rings. The CAS number 2051-60-7 is a unique identifier assigned by the Chemical Abstracts Service to ensure precise identification and tracking of this specific chemical compound.

The physical and chemical properties of 2-Chlorobiphenyl are crucial for understanding its behavior in various applications. It is a colorless solid at room temperature with a melting point of approximately 45°C and a boiling point of around 315°C. The compound is insoluble in water but highly soluble in organic solvents such as benzene, toluene, and chloroform. These solubility characteristics make it suitable for use in organic synthesis and as a solvent in various chemical processes.

In terms of its chemical reactivity, 2-Chlorobiphenyl exhibits moderate stability under standard conditions. However, it can undergo various chemical reactions, including substitution reactions at the chlorine atom and electrophilic aromatic substitution reactions on the benzene rings. These reactivity patterns have been extensively studied in the context of synthetic chemistry and have led to the development of novel methodologies for the synthesis of complex organic molecules.

One of the key areas where 2-Chlorobiphenyl has found significant application is in the field of materials science. Its unique molecular structure and physical properties make it an attractive candidate for the development of advanced materials with specific functionalities. For example, recent research has explored the use of chlorinated biphenyls as building blocks for the synthesis of conductive polymers and liquid crystals. These materials have potential applications in electronic devices, sensors, and displays.

In environmental science, the study of 2-Chlorobiphenyl has been driven by concerns over its persistence and potential environmental impact. Chlorinated biphenyls are known to be persistent organic pollutants (POPs) that can accumulate in the environment and bioaccumulate in living organisms. However, recent studies have shown that certain microorganisms can degrade these compounds under specific conditions, providing insights into potential bioremediation strategies.

The toxicological profile of 2-Chlorobiphenyl has also been a subject of extensive research. While it is not classified as a highly toxic substance, exposure to high concentrations can cause adverse health effects such as skin irritation and respiratory issues. Therefore, proper handling and safety precautions are essential when working with this compound in laboratory settings or industrial processes.

In the pharmaceutical industry, 2-Chlorobiphenyl has been investigated as an intermediate in the synthesis of certain drugs and pharmaceuticals. Its ability to undergo selective chemical transformations makes it a valuable starting material for the production of compounds with therapeutic potential. Recent studies have explored its use in the synthesis of antiviral agents and anticancer drugs, highlighting its versatility in drug discovery and development.

The analytical methods used to detect and quantify 2-Chlorobiphenyl are critical for both research and regulatory purposes. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is commonly employed for its sensitive and accurate detection in environmental samples and biological matrices. These methods have been refined over the years to achieve high precision and reliability.

In conclusion, 2-Chlorobiphenyl (CAS No. 2051-60-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique molecular structure, physical properties, and chemical reactivity make it an important subject of ongoing research. From materials science to environmental science and pharmaceuticals, the continued exploration of this compound promises to yield new insights and innovations that can benefit multiple industries.